Cas no 54649-00-2 (3-[(2-methyl-1h-indol-3-yl)methyl]-4-(4-methylphenyl)-1h-1,2,4-triazole-5-thione)

3-[(2-methyl-1h-indol-3-yl)methyl]-4-(4-methylphenyl)-1h-1,2,4-triazole-5-thione structure
54649-00-2 structure
Product Name:3-[(2-methyl-1h-indol-3-yl)methyl]-4-(4-methylphenyl)-1h-1,2,4-triazole-5-thione
CAS No:54649-00-2
MF:C19H18N4S
MW:334.438022136688
CID:1590247
PubChem ID:3041667
Update Time:2025-04-21

3-[(2-methyl-1h-indol-3-yl)methyl]-4-(4-methylphenyl)-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-methyl-1h-indol-3-yl)methyl]-4-(4-methylphenyl)-1h-1,2,4-triazole-5-thione
    • 3-mercapto-4-p-tolyl-5-&lt
    • 3-(2-methylindoly)methyl&gt
    • -1,2,4-triazole
    • BRN 4535586
    • 2,4-Dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(4-methylphenyl)-3H-1,2,4-triazole-3-thione
    • CTK5A2068
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(4-methylphenyl)-
    • AG-F-90329
    • LS-156230
    • AC1MIBOO
    • 3-mercapto-4-p-tolyl-5-< 3-(2-methylindoly)methyl> -1,2,4-triazole; BRN 4535586; 2,4-Dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(4-methylphenyl)-3H-1,2,4-triazole-3-thione; CTK5A2068; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(4-methylphenyl)-; AG-F-90329; LS-156230; AC1MIBOO;
    • 54649-00-2
    • 1-(2-METHYLINDOLYL)METHYL-1,2,4-TRIAZOL-2-THIONE
    • DTXSID10878393
    • Inchi: 1S/C19H18N4S/c1-12-7-9-14(10-8-12)23-18(21-22-19(23)24)11-16-13(2)20-17-6-4-3-5-15(16)17/h3-10,20H,11H2,1-2H3,(H,22,24)
    • InChI Key: ZCAJLBFGHSOZMW-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CC2=C(C)NC3C=CC=CC2=3)N1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 334.12544
  • Monoisotopic Mass: 334.12521776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 536°C at 760 mmHg
  • Flash Point: 278°C
  • Refractive Index: 1.708
  • PSA: 43.42
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent